(R)-Methyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride

Specification

• CAS No.: 201479-09-6
• Molecular Formula: C10H13ClFNO2
• Molecular Weight: 233.67
• IUPAC Name: methyl (2R)-2-amino-3-(3-fluorophenyl)propanoate;hydrochloride
• Standard InChI: InChI=1S/C10H12FNO2.ClH/c1-14-10(13)9(12)6-7-3-2-4-8(11)5-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m1./s1
• Standard InChI Key: LIYCRVHARXGJKA-SBSPUUFOSA-N
• SMILES: COC(=O)C(CC1=CC(=CC=C1)F)N.Cl
• Canonical SMILES: COC(=O)C(CC1=CC(=CC=C1)F)N.Cl

Introduction

Chemical Structure and Properties

(R)-Methyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride's chemical structure can be broken down into several key components that define its properties:

Structural Components

• The "(R)" stereochemical designation indicates that the molecule possesses a specific three-dimensional arrangement around the central carbon atom (the chiral center at position 2).

• The methyl ester group (-COOCH₃) provides a protected carboxylic acid functionality that may be useful in further synthetic transformations.

• The primary amine group at the alpha position (2-amino) offers a reactive site for potential coupling reactions.

• The 3-fluorophenyl substituent contributes lipophilicity and potential metabolic stability through carbon-fluorine bonds.

• The hydrochloride salt form enhances water solubility compared to the free base form.

Import/Export Data Analysis

The search results provide valuable information about the international trade of (R)-Methyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride, particularly its importation into India from China and Hong Kong.

Recent Import Records

The following table summarizes the most recent import records for the compound:

Date	Product Description	Origin	Destination	Quantity	Price (USD)
Mar 6, 2024	METHYL S 2 AMINO 3 3 FLUOROPHENYL PROPANOATE HYDROCHLORIDE	China	India	10	$392
Mar 5, 2024	R METHYL 2 AMINO 3 3 FLUOROPHENYL PROPANOATE HYDROCHLORIDE	China	India	10	$294
Feb 1, 2024	R METHYL 2 AMINO 3 3 FLUOROPHENYL PROPANOATE HYDROCHLORIDE	Hong Kong	India	25	$524.31
Jan 18, 2024	R METHYL 2 AMINO 3 3 FLUOROPHENYL PROPANOATE HYDROCHLORIDE	China	India	10	$392

Trade Pattern Analysis

Several significant patterns emerge from the import data:

First, there appears to be a consistent demand for this compound in India, with regular imports recorded over multiple years. This suggests ongoing industrial or research applications rather than one-time purchases.

Second, China serves as the primary supplier of this chemical to India, with Hong Kong functioning as a secondary source. This aligns with China's established position as a major global supplier of fine chemicals and pharmaceutical intermediates.

Third, the pricing shows notable variations even for identical quantities. For example, two shipments of 10 units from China on consecutive days in March 2024 were priced at $392 and $294 respectively. These price differentials may reflect variations in quality, purity specifications, or negotiated contract terms.

Global Market and Economic Factors

The import data provides insights into the market dynamics surrounding (R)-Methyl 2-amino-3-(3-fluorophenyl)propanoate hydrochloride.